Cas no 197770-98-2 (Quinolinium,1,1'-[1,3-propanediylbis[(dimethyliminio)-4,1-butanediyl]]bis[4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,tetraiodide (9CI))

• Product Name: Quinolinium,1,1'-[1,3-propanediylbis[(dimethyliminio)-4,1-butanediyl]]bis[4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,tetraiodide (9CI)
• CAS No: 197770-98-2
• MF: C₅₁H₆₂I₄N₆S₂
• MW: 1330.82607889175
• CID: 149416
• PubChem ID: 6440331
• Update Time: 2025-04-19

Quinolinium,1,1'-[1,3-propanediylbis[(dimethyliminio)-4,1-butanediyl]]bis[4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,tetraiodide (9CI) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1,1'-[1,3-propanediylbis[(dimethyliminio)-4,1-butanediyl]]bis[4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,tetraiodide (9CI)
• Quinolinium,1,1'-[1,3-propanediylbis[(dimethyliminio)-4,1-butanediyl]]bis[4-[(3-methyl-2(3H)-b...
• Quinolinium,1,1'-[1,3-propanediylbis[(dimethyliminio)-4,1-butanediyl]]bis[4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-,tet
• 1,1'-{propane-1,3-diylbis[(dimethylammonio)butane-4,1-diyl]}bis{4-[(E)-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]quinolinium} tetraiodide
• Quinolinium, 1,1'-(1,3-propanediylbis((dimethyliminio)-4,1-butanediyl))bis(4-((3-methyl-2(3H)-benzothiazolylidene)methyl)-, tetraiodide
• 3-[dimethyl-[4-[4-[(E)-(3-methylbenzothiazol-2-ylidene)methyl]quinolin -1-yl]butyl]ammonio]propyl-dimethyl-[4-[4-[(E)-(3-methylbenzothiazol-2 -ylidene)methyl]quinolin-1-yl]butyl]azanium tetraiodide
• 197770-98-2
• 3-[dimethyl-[4-[4-[(E)-(3-methyl-1,3-benzothiazol-2-ylidene)methyl]quinolin-1-ium-1-yl]butyl]azaniumyl]propyl-dimethyl-[4-[4-[(E)-(3-methyl-1,3-benzothiazol-2-ylidene)methyl]quinolin-1-ium-1-yl]butyl]azanium;tetraiodide

• Inchi： 1S/C51H62N6S2.4HI/c1-52-46-24-11-13-26-48(46)58-50(52)38-40-28-32-54(44-22-9-7-20-42(40)44)30-15-17-34-56(3,4)36-19-37-57(5,6)35-18-16-31-55-33-29-41(43-21-8-10-23-45(43)55)39-51-53(2)47-25-12-14-27-49(47)59-51;;;;/h7-14,20-29,32-33,38-39H,15-19,30-31,34-37H2,1-6H3;4*1H/q+4;;;;/p-4
• InChI Key： MLGIJHZVIJKBKN-UHFFFAOYSA-J
• SMILES： [I-].[I-].[I-].[I-].S1C2C=CC=CC=2N(C)/C/1=C\C1=CC=[N+](C2C=CC=CC=21)CCCC[N+](C)(C)CCC[N+](C)(C)CCCC[N+]1=CC=C(/C=C2\N(C)C3C=CC=CC=3S\2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 2027.5416
• Monoisotopic Mass: 1330.0656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 63
• Rotatable Bond Count: 16
• Complexity: 1300
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• PSA: 25.92